Cas no 397328-86-8 (methyl 4-(1H-pyrazol-1-ylmethyl)benzoate)

• Product Name: methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
• CAS No: 397328-86-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD08435918
• CID: 303362
• PubChem ID: 23510322
• Update Time: 2025-04-19

methyl 4-(1H-pyrazol-1-ylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1H-pyrazol-1-ylmethyl)-, methyl ester
• Methyl 4-(1H-pyrazol-1-ylmethyl)benzoate
• methyl 4-(pyrazol-1-ylmethyl)benzoate
• CTK4I1801
• methyl 4-(pyrazolylmethyl)benzoate
• MolPort-000-143-716
• SBB095275
• SureCN3636330
• MFCD08435918
• FT-0736280
• Methyl 4-[(1H-pyrazol-1-yl)methyl]benzoate
• SCHEMBL3636330
• VMCQOZFWPDOGLG-UHFFFAOYSA-N
• 397328-86-8
• DTXSID70634634
• AKOS009165684
• MS-22454
• DB-069866
• methyl 4-(1H-pyrazol-1-ylmethyl)benzoate

• MDL： MFCD08435918
• Inchi： 1S/C12H12N2O2/c1-16-12(15)11-5-3-10(4-6-11)9-14-8-2-7-13-14/h2-8H,9H2,1H3
• InChI Key： VMCQOZFWPDOGLG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CN1C=CC=N1)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 45 °C
• PSA: 44.12000
• LogP: 1.71800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters